6-(Dimethylamino)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• IUPAC Name: 4-(dimethylamino)-1,3-dimethyl-2,6-dioxopyrimidine-5-carbaldehyde
• InChI: InChI=1S/C9H13N3O3/c1-10(2)7-6(5-13)8(14)12(4)9(15)11(7)3/h5H,1-4H3
• InChI Key: UUVPGWSRRJTGRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C=O)N(C)C
• Molecular Formula: C9H13N3O3
• DSSTOX Substance ID: DTXSID70651467
• Molecular Weight: 211.22 g/mol
• CAS RN: 35824-92-1

Description

6-(Dimethylamino)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C9H13N3O3 and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives

The compound has been utilized in the efficient synthesis of dihydropyrimido[4,5-d]pyrimidine derivatives through a three-component one-pot condensation under solvent-free conditions, highlighting its role in creating biologically significant molecules in an environment-friendly manner (Prajapati et al., 2007).

Facilitation of Chemical Reactions

Its application extends to facilitating unique chemical reactions, such as the aza-Diels–Alder reaction , where it reacts with aldehyde and amine to produce dihydropyrido[4,3-d]pyrimidine derivatives in excellent yield, showcasing its utility in rapid and efficient chemical synthesis under microwave-promoted, solvent- and catalyst-free conditions (Sarmah et al., 2013).

Contribution to Materials Science

This compound has also been involved in the synthesis of semiconducting polymers containing pyrimidine , where it serves as a substrate for aldol condensation reactions, indicating its potential in the development of novel conjugated polymers and materials with specific electronic properties (Gunathilake et al., 2013).

Antioxidant and Anti-inflammatory Activities

Further research into the synthesis of novel pyrimidine and its triazole fused derivatives explored the antioxidant and anti-inflammatory activities of these compounds, highlighting the chemical's role in creating molecules with potential therapeutic benefits (Bhalgat et al., 2014).